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Compound of Interest

Compound Name: 7(S)-Maresin 1

Cat. No.: B12340622 Get Quote

Essential Safety and Handling Guide for 7(S)-
Maresin 1
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 7(S)-Maresin 1, a bioactive lipid involved in the resolution of inflammation.

Adherence to these procedures is essential to ensure laboratory safety and maintain the

integrity of the compound.

Personal Protective Equipment (PPE)
When handling 7(S)-Maresin 1, a thorough hazard assessment should be conducted to

determine the appropriate level of personal protective equipment.[1] While one Safety Data

Sheet (SDS) indicates that 7(S)-Maresin 1 is not classified as a hazardous substance, it is

prudent to follow standard laboratory safety protocols for handling chemical compounds.[2] The

minimum recommended PPE includes:

Body Protection: A standard laboratory coat should be worn to protect street clothing.[1][3][4]

Hand Protection: Disposable nitrile gloves are the minimum requirement for hand protection.

If there is a risk of splashing, consider wearing double gloves. Gloves should be changed

immediately if contaminated.
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Eye and Face Protection: Safety glasses with side shields are required to protect against

splashes. In situations with a higher risk of splashing, a face shield should be worn in

addition to safety glasses.

Respiratory Protection: While not generally required under normal handling conditions with

adequate ventilation, a respirator may be necessary if aerosols are generated.

Operational and Disposal Plans
A systematic approach to handling 7(S)-Maresin 1 from receipt to disposal is critical for safety

and experimental success.

Receiving and Storage
Upon receipt, inspect the packaging for any signs of damage.

7(S)-Maresin 1 is typically shipped on dry ice and should be stored at -80°C for long-term

stability of at least one year.

Preparation of Solutions
Engineering Controls: All handling of the compound, especially when in powdered form or

when preparing stock solutions, should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any dust or aerosols. An accessible

safety shower and eyewash station are essential.

Solvent Selection: 7(S)-Maresin 1 is available as a solution in ethanol. It is also soluble in

other organic solvents such as DMF and DMSO. For aqueous solutions, it is sparingly

soluble in PBS (pH 7.2).

Stock Solutions: To prepare a stock solution, allow the vial to warm to room temperature

before opening to prevent condensation. Dissolve the compound in an appropriate solvent.

Sonication may be used to aid dissolution.

Storage of Solutions: Store stock solutions in tightly sealed vials at -80°C for up to one year

to maintain stability. For short-term use (within one week), aliquots can be stored at 4°C.

Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
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Disposal
Dispose of unused 7(S)-Maresin 1 and any contaminated materials (e.g., gloves, vials) in

accordance with federal, state, and local regulations for chemical waste.

Contaminated packaging should also be disposed of as chemical waste.

First Aid Measures
In the event of exposure to 7(S)-Maresin 1, follow these immediate first aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water. Seek medical attention if irritation develops.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide

respiratory support. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Quantitative Data Summary
Parameter Value Source

Storage Temperature -80°C

Formulation A solution in ethanol

Solubility (DMF) 50 mg/mL

Solubility (DMSO) 50 mg/mL

Solubility (Ethanol) 50 mg/mL

Solubility (PBS, pH 7.2) 0.05 mg/mL

Long-term Stability (in solvent) ≥ 1 year at -80°C

Short-term Stability (in solvent) Up to 1 week at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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